Cas no 2171456-80-5 (2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylazetidin-3-yl}acetic acid)

• Product Name: 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylazetidin-3-yl}acetic acid
• CAS No: 2171456-80-5
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 5895633
• PubChem ID: 165545173
• Update Time: 2025-05-24

2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylazetidin-3-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylazetidin-3-yl}acetic acid
• 2-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]azetidin-3-yl}acetic acid
• 2171456-80-5
• EN300-1489782

• Inchi： 1S/C26H30N2O5/c1-2-3-12-23(25(31)28-14-17(15-28)13-24(29)30)27-26(32)33-16-22-20-10-6-4-8-18(20)19-9-5-7-11-21(19)22/h4-11,17,22-23H,2-3,12-16H2,1H3,(H,27,32)(H,29,30)
• InChI Key： GCEAMUOWWNDYNL-UHFFFAOYSA-N
• SMILES： O=C(C(CCCC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CC(CC(=O)O)C1

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 685
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylazetidin-3-yl}acetic acid

Comprehensive Analysis of 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylazetidin-3-yl}acetic acid (CAS No. 2171456-80-5)

In the rapidly evolving field of pharmaceutical chemistry and peptide synthesis, 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylazetidin-3-yl}acetic acid (CAS No. 2171456-80-5) has emerged as a compound of significant interest. This molecule, characterized by its intricate structure featuring a fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and an azetidine ring, is widely utilized in solid-phase peptide synthesis (SPPS). Researchers and industry professionals are increasingly exploring its applications due to its role in enhancing peptide stability and facilitating efficient coupling reactions.

The Fmoc-protected amino acid derivative is particularly valuable in the synthesis of complex peptides, a topic gaining traction in drug discovery and biotechnology. With the rise of personalized medicine and the demand for novel therapeutics, compounds like 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylazetidin-3-yl}acetic acid are pivotal in developing peptide-based drugs targeting conditions such as metabolic disorders and autoimmune diseases. Its azetidine-3-yl acetic acid moiety further contributes to its versatility, enabling modifications that improve pharmacokinetic properties.

From an SEO perspective, users frequently search for terms like "Fmoc-protected amino acids," "peptide synthesis reagents," and "CAS 2171456-80-5 applications." These queries reflect the growing interest in advanced synthetic methodologies and the need for high-purity building blocks. The compound’s unique structure also aligns with trending topics such as "green chemistry in peptide synthesis" and "sustainable pharmaceutical manufacturing," as researchers seek eco-friendly alternatives to traditional reagents.

Quality control and analytical characterization of 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylazetidin-3-yl}acetic acid are critical, given its role in sensitive synthetic processes. Techniques like HPLC, mass spectrometry, and NMR are commonly employed to ensure purity and consistency. This emphasis on quality resonates with industry demands for reliable and reproducible reagents, a concern often highlighted in forums and scientific discussions.

In summary, 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylazetidin-3-yl}acetic acid (CAS No. 2171456-80-5) represents a cornerstone in modern peptide chemistry. Its applications span from academic research to industrial-scale drug production, addressing key challenges in therapeutic development. As the scientific community continues to innovate, this compound will undoubtedly remain at the forefront of cutting-edge research.